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Compound of Interest

Compound Name: 3-Bromo-5-nitrobenzohydrazide

CAS No.: 374671-07-5

Cat. No.: B1522329

Get Quote

CAS Registry Number: 374671-07-5 Primary Application: Pharmaceutical Intermediate /

Fragment-Based Drug Design[1][2]

Part 1: Molecular Identity & Physical Properties[1][2]
In the context of small molecule drug discovery, 3-Bromo-5-nitrobenzohydrazide serves as a

critical scaffold, particularly for the synthesis of hydrazone-based antimicrobial and

antitubercular agents.[1][2] Its molecular weight is not a singular static number but a distribution

defined by the isotopic abundance of bromine.

1.1 Quantitative Data Summary
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Property Value / Description

Molecular Formula C₇H₆BrN₃O₃

Average Molecular Weight 260.05 g/mol

Monoisotopic Mass (⁷⁹Br) 258.959 g/mol

Isotopic Mass (⁸¹Br) 260.957 g/mol

Physical State Solid (Crystalline powder)

Solubility Profile
Soluble in DMSO, DMF; sparingly soluble in

Methanol; insoluble in Water.[1][2][3]

pKa (Hydrazide NH) ~12.5 (Predicted)

1.2 Isotopic Signature (Mass Spectrometry)
For researchers analyzing this compound via LC-MS, the molecular weight must be interpreted

through the lens of bromine's natural isotopes.[2][4] Bromine exists as ⁷⁹Br (50.69%) and ⁸¹Br

(49.31%).[2]

The "Doublet" Effect: Unlike chloro- compounds (3:1 ratio), bromo- compounds exhibit a

distinct 1:1 doublet for the parent ion

.[1][2]

Diagnostic Peaks: You will observe two peaks of nearly equal intensity at m/z 259 and m/z

261.

Validation: If your mass spectrum shows a single dominant peak at 260, the bromine atom

has likely been lost (dehalogenation) or the sample is chemically compromised.[2]

Part 2: Synthesis Protocol & Stoichiometry
The synthesis of 3-Bromo-5-nitrobenzohydrazide typically proceeds via the hydrazinolysis of

its corresponding ester.[2] This method is preferred over the acid chloride route to minimize

side reactions involving the nitro group.[2]
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2.1 Reaction Workflow
The following diagram illustrates the conversion of the benzoic acid precursor to the final

hydrazide.

3-Bromo-5-nitrobenzoic Acid
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Figure 1: Two-step synthetic pathway from the commercially available acid precursor.[2]

2.2 Detailed Methodology
Step 1: Esterification

Dissolve 3-bromo-5-nitrobenzoic acid (1.0 eq) in anhydrous methanol (10 vol).

Add catalytic concentrated H₂SO₄ (0.1 eq) dropwise.[2]

Reflux for 6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

Concentrate in vacuo and neutralize with NaHCO₃ to precipitate the methyl ester.

Step 2: Hydrazinolysis

Suspend the methyl ester (1.0 eq) in Ethanol (10 vol).

Add Hydrazine Hydrate (80%) (3.0 eq) slowly.[2] Note: Excess hydrazine is required to

prevent the formation of the dimer (diacylhydrazine).[2]

Reflux for 3–4 hours. The solid will initially dissolve, followed by the precipitation of the

hydrazide product.[2]

Cool to room temperature, filter the precipitate, and wash with cold ethanol to remove

unreacted hydrazine.

Part 3: Analytical Validation (QC)
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To ensure the integrity of the "Molecular Weight" in a practical setting, the following

characterization logic must be applied.

3.1 Proton NMR (¹H NMR, DMSO-d₆)
The symmetry of the 1,3,5-substituted benzene ring simplifies the aromatic region.[2]

δ 10.0–10.2 ppm (s, 1H): Hydrazide -CONH-.[2]

δ 8.6–8.9 ppm (m, 3H): Aromatic protons. Due to the electron-withdrawing nature of both -

NO₂ and -CONHNH₂, these protons are highly deshielded.[2]

δ 4.6–4.8 ppm (s, 2H): Hydrazide -NH₂.[2] Note: This peak is broad and often exchanges

with water in wet DMSO.

3.2 Purity Analysis (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]

Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.[2]

Detection: UV at 254 nm.

Retention Time: The hydrazide is significantly more polar than the ester intermediate and will

elute earlier.

Part 4: Applications in Drug Discovery[1][2]
The molecular weight of 3-Bromo-5-nitrobenzohydrazide (260.05 Da) makes it an ideal

fragment for Fragment-Based Drug Discovery (FBDD).[2] It adheres to the "Rule of Three"

(MW < 300, H-bond donors ≤ 3, cLogP ≤ 3).[2]

4.1 Schiff Base Formation
The primary utility of this compound is the condensation with aldehydes to form

acylhydrazones.[2]
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Figure 2: Derivatization to biologically active acylhydrazones.[1][2]

These derivatives are frequently investigated for:

Antitubercular Activity: Targeting enoyl-ACP reductase (InhA).[1][2]

Antimicrobial Activity: The nitro group often enhances activity against anaerobic bacteria,

while the hydrazide linker provides metal-chelating properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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